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Compound of Interest

Compound Name: Allyl phenyl carbonate

Cat. No.: B036615

For Researchers, Scientists, and Drug Development Professionals

Allyl phenyl carbonate, a versatile reagent in organic synthesis, particularly for the
introduction of the allyloxycarbonyl (Alloc) protecting group, requires careful handling due to its
potential hazards. This in-depth technical guide provides comprehensive recommendations for
its safe handling, storage, and use, supplemented with detailed experimental protocols and
visual workflows to ensure laboratory safety and experimental success.

Safety and Hazard Identification

Allyl phenyl carbonate is classified as harmful if swallowed, may cause an allergic skin
reaction, and causes serious eye irritation.[1] Adherence to strict safety protocols is paramount

to minimize risk of exposure.

GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
) o H317: May cause an allergic
Skin Sensitization 1 ) )
skin reaction
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation

Data compiled from multiple sources.[1]
Signal Word: Warning

Pictograms:

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of Allyl phenyl carbonate is
essential for its safe handling and for predicting its behavior in various experimental setups.

Property Value Reference
Molecular Formula C10H1003 [2]
Molecular Weight 178.18 g/mol [2]
Appearance Colorless liquid [3]
Boiling Point 67-70 °C at 0.3 mmHg [4]
Density 1.096 g/mL at 25 °C [4]
Flash Point >110 °C (>230 °F) [4]
Refractive Index (n20/D) 1.4990 [4]
Vapor Pressure 0.0195 mmHg at 25 °C [4]

Personal Protective Equipment (PPE) and Handling
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Proper selection and use of PPE are the first line of defense against exposure to Allyl phenyl

carbonate.
Protection Type Specification Rationale
] Protects against splashes that
) Chemical safety goggles or a ]
Eye Protection can cause serious eye

face shield. o
irritation.

) ] Prevents skin contact which
] Chemical-resistant gloves ) )
Hand Protection o can lead to allergic reactions.
(e.g., nitrile, neoprene). 5]

Protects against accidental
Skin and Body Protection Laboratory coat. spills and contamination of
personal clothing.

) ) Use in a well-ventilated area or o ) )
Respiratory Protection ) Minimizes inhalation of vapors.
under a chemical fume hood.

Safe Handling Workflow

The following workflow outlines the essential steps for safely handling Allyl phenyl carbonate
in a laboratory setting.
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Preparation

Review Safety Data Sheet (SDS)

Ensure fume hood is operational

Gather all necessary PPE

Prepare and label all equipment

Don appropriate PPE

Work within the fume hood

Dispense required amount of Allyl Phenyl Carbonate

Securely cap the container after use

Post-H‘?ndling

@econtaminate work area

\

@ispose of waste in designated hazardous waste containe}

G&emove and properly store PPIa

\4
[Wash hands thorough@
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Initial Response

Evacuate immediate area

Alert others in the vicinity

If safe, eliminate ignition sources

Containme% & Cleanup

(Don appropriate PPE)

l

@ontain the spill with absorbent materiaD

l

(Carefully collect absorbed material into a sealed containe)

Final |Steps

Decontaminate the spill area

Label waste container for hazardous disposal

Report the incident to the appropriate safety personnel
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Reaction Setup

Dissolve diamine in Ethanol

Add Allyl phenyl carbonate

Stir at room temperature overnight

Workup &

Acidify with

Purification

Concentrate reaction mixture

HCI (pH ~3)

Extract with DCM (remove byproducts)

Basify with NaOH (pH > 12)

Extract with DCM (isolate product)

Dry, filter, and concentrate

Anavlysis

@haracterize the mono-protected diamina

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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